Imino(methyl)(piperazin-1-yl)-lambda6-sulfanone

• IUPAC Name: imino-methyl-oxo-piperazin-1-yl-λ6-sulfane
• InChI: InChI=1S/C5H13N3OS/c1-10(6,9)8-4-2-7-3-5-8/h6-7H,2-5H2,1H3
• InChI Key: FJQROXXTGNJGPM-UHFFFAOYSA-N
• Canonical SMILES: CS(=N)(=O)N1CCNCC1
• Molecular Formula: C5H13N3OS
• Molecular Weight: 163.24 g/mol

Description

Imino(methyl)(piperazin-1-yl)-lambda6-sulfanone is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique structure, which includes both imino and sulfanone functional groups. In

Scientific Research Applications

Synthesis Methodologies

Research has developed methods to synthesize enantiopure piperazines, which are crucial for creating compounds with specific biological activities. For instance, Viso et al. (2006) discussed synthesizing highly substituted enantiopure piperazines through the treatment of N-sulfinyl-N-benzyldiamino alcohols with diethyl oxalate and sodium methoxide. This method also allows for the synthesis of N-sulfinyl ketopiperazines, which can be converted into imino ketopiperazines, suitably functionalized for further chemical modifications, such as stereoselective and high yielding allylation under specific conditions Viso, A., Fernández de la Pradilla, R., Flores, A., García, A. B., Tortosa, M., & López-Rodríguez, M. (2006).

Biological Screening

Piperazine derivatives have been synthesized and evaluated for their biological activity. A study by Guna et al. (2009) synthesized 4-[(4'-chlorophenyl)(phenyl) methyl] piperazine-1-yl-aroylamino/aryl sulphonamide/5-oxo-imidazolines and assessed their biological activity against Gram-positive, Gram-negative bacteria, and fungi, showing moderate activity at specific concentrations Guna, J.V., Patolia, V.N., Patel, A.U., & Purohit, D.M. (2009).

Antimicrobial Agents

Patel, R. V., Patel, A. B., Kumari, P., & Chikhalia, K. (2012) reported on the synthesis of novel 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-ones based on various substituted piperazines and piperidines incorporating a 1,3,5-triazine moiety. These compounds were tested for their in vitro biological efficacy against bacterial and fungal strains, indicating that some of the novel s-triazines have noteworthy activity, suggesting potential leads for further drug discovery study Patel, R. V., Patel, A. B., Kumari, P., & Chikhalia, K. (2012).

Anticancer Activity

Mallesha et al. (2012) synthesized a series of new 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated them for their antiproliferative effect against human cancer cell lines. Among the series, certain compounds showed good activity, highlighting the potential for these derivatives as anticancer agents Mallesha, L., Mohana, K., Veeresh, B., Alvala, R., & Mallika, A. (2012).